![molecular formula C10H16N2 B1423125 N-(2,2-dimethylpropyl)pyridin-3-amine CAS No. 1250946-71-4](/img/structure/B1423125.png)
N-(2,2-dimethylpropyl)pyridin-3-amine
Overview
Description
“N-(2,2-dimethylpropyl)pyridin-3-amine”, also known as DMPA, is a pyridine-3-amine derivative. It has gained attention in the scientific community due to its potential applications in various fields of research and industry. The compound has a CAS Number of 1250946-71-4 and a molecular weight of 164.25 .
Molecular Structure Analysis
The molecular formula of “N-(2,2-dimethylpropyl)pyridin-3-amine” is C10H16N2 . The InChI Code is 1S/C10H16N2/c1-10(2,3)8-12-9-5-4-6-11-7-9/h4-7,12H,8H2,1-3H3 .Scientific Research Applications
Medicinal Chemistry
- Ligand-Receptor Interactions : The study of ligand-receptor interactions using analogues of cardiotonic agents like "N-(2,2-dimethylpropyl)pyridin-3-amine" has been insightful. Research by Dionne et al. (1986) on pyrrolo and pyrido analogues of 7-hydroxycyclindole demonstrated the importance of hydrogen bond formation in these interactions. This study helps in understanding the molecular mechanics of drug-receptor interactions (Dionne, Humber, Asselin, McQuillan, & Treasurywala, 1986).
Polymer Science
- Cationic Polymerization : The role of "N-(2,2-dimethylpropyl)pyridin-3-amine" in cationic polymerization was investigated by Higashimura et al. (1989). Their study revealed how different amines, including pyridine derivatives, can affect the polymerization process of vinyl ethers, suggesting its potential in controlling polymer structures (Higashimura, Okamoto, Kishimoto, & Aoshima, 1989).
Organometallic Chemistry
- Amination Reactions : The application of "N-(2,2-dimethylpropyl)pyridin-3-amine" in amination reactions, particularly in the synthesis of pyridine derivatives, has been explored. For example, a study by Samadi et al. (2011) on microwave-assisted synthesis of aminopyridine derivatives highlights the efficiency and potential of these reactions in organometallic synthesis (Samadi, Silva, Chioua, Carreiras, & Marco-Contelles, 2011).
Environmental Chemistry
- Analytical Techniques : The compound has been utilized in developing analytical techniques for the detection of specific chemicals. For instance, the use of pyridine-based dyes as indicators in titration methods, as explored by Caso and Cefola (1963), demonstrates its utility in enhancing analytical precision (Caso & Cefola, 1963).
Material Science
- Catalysis : The use of "N-(2,2-dimethylpropyl)pyridin-3-amine" in catalysis, particularly in the polymerization of silanes, was reported by Deeken et al. (2006). Their research on group 10 metal aminopyridinato complexes as catalysts suggests its effectiveness in aryl-Cl activation and hydrosilane polymerization (Deeken, Proch, Casini, Braun, Mechtler, Marschner, Motz, & Kempe, 2006).
properties
IUPAC Name |
N-(2,2-dimethylpropyl)pyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2/c1-10(2,3)8-12-9-5-4-6-11-7-9/h4-7,12H,8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNYFTORFAKIQDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CNC1=CN=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,2-dimethylpropyl)pyridin-3-amine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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